Cas no 145838-81-9 (5-(3-methyl-3H-diazirin-3-yl)pentan-2-one)

5-(3-Methyl-3H-diazirin-3-yl)pentan-2-one is a versatile diazirine-based photoaffinity labeling reagent used in biochemical and pharmacological research. Its key advantage lies in its ability to form covalent bonds with target molecules upon UV irradiation, enabling the study of protein-ligand interactions and molecular binding sites. The methyl-diazirine group provides enhanced stability compared to traditional aryl diazirines, while the ketone moiety allows for further functionalization or conjugation. This compound is particularly valuable in proteomics and crosslinking applications due to its small size, minimizing steric interference. Its balanced hydrophobicity ensures compatibility with biological systems, making it a reliable tool for investigating molecular recognition events in complex environments.
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one structure
145838-81-9 structure
Product Name:5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
CAS No:145838-81-9
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD18815609
CID:101449
PubChem ID:14945698
Update Time:2025-06-06

5-(3-methyl-3H-diazirin-3-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,5-(3-methyl-3H-diazirin-3-yl)-
    • 2-Pentanone, 5-(3-methyl-3H-diazirin-3-yl)- (9CI)
    • 5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
    • 145838-81-9
    • 5-(3-Methyldiazirin-3-yl)pentan-2-one
    • EN300-23608197
    • MDL: MFCD18815609
    • Inchi: 1S/C7H12N2O/c1-6(10)4-3-5-7(2)8-9-7/h3-5H2,1-2H3
    • InChI Key: QAXHITIBTRUUFZ-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCC1(C)N=N1

Computed Properties

  • Exact Mass: 140.09506
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.79

5-(3-methyl-3H-diazirin-3-yl)pentan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23608197-0.05g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
145838-81-9 95%
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$1737.0 2024-06-19
Enamine
EN300-23608197-0.1g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
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Enamine
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145838-81-9 95%
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$1902.0 2024-06-19
Enamine
EN300-23608197-0.5g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
145838-81-9 95%
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$1984.0 2024-06-19
Enamine
EN300-23608197-1.0g
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$2068.0 2024-06-19
Enamine
EN300-23608197-2.5g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
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Enamine
EN300-23608197-5.0g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
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$5995.0 2024-06-19
Enamine
EN300-23608197-10.0g
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$8889.0 2024-06-19
Enamine
EN300-23608197-1g
5-(3-methyl-3H-diazirin-3-yl)pentan-2-one
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$2068.0 2023-09-15
Enamine
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